2-(4-Methylpyrazol-1-yl)pyrido[1,2-a]pyrimidin-4-one

• IUPAC Name: 2-(4-methylpyrazol-1-yl)pyrido[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C12H10N4O/c1-9-7-13-16(8-9)11-6-12(17)15-5-3-2-4-10(15)14-11/h2-8H,1H3
• InChI Key: PYMNTVPHEZBTDP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1)C2=CC(=O)N3C=CC=CC3=N2
• Molecular Formula: C12H10N4O
• Molecular Weight: 226.23 g/mol

Description

“2-(4-Methylpyrazol-1-yl)pyrido[1,2-a]pyrimidin-4-one” is a compound that falls under the family of 4H-pyrido[1,2-a]pyrimidin-4-ones. These compounds are known for their versatile biological activities, such as CXCR3 antagonism, HLE inhibition, MexAB-OprM specific efflux pump inhibition, potent 5-HT6 antagonists, and acetylcholinesterase inhibition.

Synthesis Analysis

The synthesis of 4H-pyrido[1,2-a]pyrimidin-4-ones involves a metal-free C-3 chalcogenation process. This operationally simple reaction proceeds under mild conditions and can be executed on a gram scale. It results in the production of diversely orchestrated 3-ArS/ArSe derivatives in high yields (up to 95%).

Chemical Reactions Analysis

The chemical reactions involving 4H-pyrido[1,2-a]pyrimidin-4-ones include a metal-free C-3 chalcogenation process. This reaction is operationally simple, proceeds under mild conditions, and can be executed on a gram scale.